Cas no 2228979-48-2 (3-(3,3-Dimethylcyclopentyl)-2,2-difluoropropanoic acid)

3-(3,3-Dimethylcyclopentyl)-2,2-difluoropropanoic acid is a fluorinated carboxylic acid derivative characterized by its unique cyclopentyl backbone and difluoromethyl substitution. The presence of geminal difluorine atoms enhances its metabolic stability and lipophilicity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The sterically hindered 3,3-dimethylcyclopentyl group contributes to improved selectivity in reactions, particularly in chiral synthesis and enzyme inhibition studies. This compound's structural features also suggest potential utility in the development of bioactive molecules, where fluorine incorporation is critical for modulating pharmacokinetic properties. Its well-defined stereochemistry and functional group compatibility further support its use in complex organic transformations.

3-(3,3-Dimethylcyclopentyl)-2,2-difluoropropanoic acid structure

2228979-48-2 structure

Product Name:3-(3,3-Dimethylcyclopentyl)-2,2-difluoropropanoic acid

CAS No:2228979-48-2

MF:C₁₀H₁₆F₂O₂

MW:206.229650497437

CID:5793971

PubChem ID:165833090

Update Time:2025-10-29

3-(3,3-Dimethylcyclopentyl)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

- 2228979-48-2
- 3-(3,3-dimethylcyclopentyl)-2,2-difluoropropanoic acid
- EN300-1948593
- 3-(3,3-Dimethylcyclopentyl)-2,2-difluoropropanoic acid
- Inchi： 1S/C10H16F2O2/c1-9(2)4-3-7(5-9)6-10(11,12)8(13)14/h7H,3-6H2,1-2H3,(H,13,14)
- InChI Key： ITZLGDQFXNGESS-UHFFFAOYSA-N
- SMILES： FC(C(=O)O)(CC1CCC(C)(C)C1)F

Computed Properties

Exact Mass: 206.11183607g/mol
Monoisotopic Mass: 206.11183607g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 236
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 37.3Å²

3-(3,3-Dimethylcyclopentyl)-2,2-difluoropropanoic acid Pricemore >>

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